Cas no 634174-11-1 (4-(3-Methyl-4-nitrophenoxy)acetylmorpholine)
4-(3-Methyl-4-nitrophenoxy)acetylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Methyl-4-nitrophenoxy)-1-morpholinoethanone
- 2-(3-methyl-4-nitrophenoxy)-1-morpholin-4-ylethanone
- 4-[(3-methyl-4-nitrophenoxy)acetyl]morpholine
- morpholine, 4-[(3-methyl-4-nitrophenoxy)acetyl]-
- CHEMBL1580750
- HMS2744J15
- 634174-11-1
- 2-(3-Methyl-4-nitrophenoxy)-1-morpholinoethan-1-one
- 2-(3-methyl-4-nitrophenoxy)-1-(morpholin-4-yl)ethan-1-one
- AKOS003294974
- MLS000684193
- SR-01000291574-1
- SR-01000291574
- LS-07583
- H34190
- MFCD03819386
- ALBB-023841
- 2-(3-methyl-4-nitrophenoxy)-1-(morpholin-4-yl)ethanone
- STK414912
- CS-0319667
- SMR000295863
- 4-(3-Methyl-4-nitrophenoxy)acetylmorpholine
-
- MDL: MFCD03819386
- Inchi: 1S/C13H16N2O5/c1-10-8-11(2-3-12(10)15(17)18)20-9-13(16)14-4-6-19-7-5-14/h2-3,8H,4-7,9H2,1H3
- InChI Key: ZAARDLPEIQPJSY-UHFFFAOYSA-N
- SMILES: O1CCN(C(COC2=CC=C(C(C)=C2)[N+](=O)[O-])=O)CC1
Computed Properties
- Exact Mass: 280.10592162Da
- Monoisotopic Mass: 280.10592162Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 84.6Ų
4-(3-Methyl-4-nitrophenoxy)acetylmorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M129575-500mg |
4-[(3-Methyl-4-nitrophenoxy)acetyl]morpholine |
634174-11-1 | 500mg |
$ 195.00 | 2022-06-04 | ||
| TRC | M129575-1000mg |
4-[(3-Methyl-4-nitrophenoxy)acetyl]morpholine |
634174-11-1 | 1g |
$ 315.00 | 2022-06-04 | ||
| TRC | M129575-2000mg |
4-[(3-Methyl-4-nitrophenoxy)acetyl]morpholine |
634174-11-1 | 2g |
$ 505.00 | 2022-06-04 | ||
| Chemenu | CM523242-1g |
2-(3-Methyl-4-nitrophenoxy)-1-morpholinoethanone |
634174-11-1 | 97% | 1g |
$119 | 2022-09-29 | |
| Chemenu | CM523242-5g |
2-(3-Methyl-4-nitrophenoxy)-1-morpholinoethanone |
634174-11-1 | 97% | 5g |
$306 | 2022-09-29 | |
| abcr | AB414360-500 mg |
4-[(3-Methyl-4-nitrophenoxy)acetyl]morpholine |
634174-11-1 | 500MG |
€151.00 | 2023-01-14 | ||
| abcr | AB414360-1 g |
4-[(3-Methyl-4-nitrophenoxy)acetyl]morpholine |
634174-11-1 | 1g |
€172.20 | 2023-04-24 | ||
| abcr | AB414360-500mg |
4-[(3-Methyl-4-nitrophenoxy)acetyl]morpholine; . |
634174-11-1 | 500mg |
€157.00 | 2025-04-17 | ||
| abcr | AB414360-1g |
4-[(3-Methyl-4-nitrophenoxy)acetyl]morpholine; . |
634174-11-1 | 1g |
€173.00 | 2025-04-17 | ||
| A2B Chem LLC | AJ08213-500mg |
4-[(3-Methyl-4-nitrophenoxy)acetyl]morpholine |
634174-11-1 | >95% | 500mg |
$370.00 | 2024-04-19 |
4-(3-Methyl-4-nitrophenoxy)acetylmorpholine Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 4-(3-Methyl-4-nitrophenoxy)acetylmorpholine
Recent Advances in the Study of 4-(3-Methyl-4-nitrophenoxy)acetylmorpholine (CAS: 634174-11-1)
4-(3-Methyl-4-nitrophenoxy)acetylmorpholine (CAS: 634174-11-1) is a chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and nitrophenoxy functional groups, has shown potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of significant interest to researchers in the field.
One of the key areas of research involving 4-(3-Methyl-4-nitrophenoxy)acetylmorpholine is its role as an intermediate in the synthesis of more complex pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) highlighted its utility in the development of novel kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The study demonstrated that the compound's structural features allow for efficient modification, enabling the creation of derivatives with enhanced binding affinity and selectivity for target kinases.
In addition to its synthetic applications, recent investigations have explored the biological activity of 4-(3-Methyl-4-nitrophenoxy)acetylmorpholine itself. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits moderate inhibitory activity against certain bacterial strains, suggesting potential as an antimicrobial agent. The researchers attributed this activity to the nitro group, which is known to interact with bacterial enzymes involved in essential metabolic pathways.
Further research has also delved into the pharmacokinetic properties of 4-(3-Methyl-4-nitrophenoxy)acetylmorpholine. A preclinical study conducted in 2023 evaluated its absorption, distribution, metabolism, and excretion (ADME) profile in animal models. The results indicated that the compound has favorable bioavailability and a relatively long half-life, which could be advantageous for therapeutic applications. However, the study also noted the need for further optimization to reduce potential toxicity.
The potential therapeutic applications of 4-(3-Methyl-4-nitrophenoxy)acetylmorpholine extend beyond antimicrobial and kinase inhibitory activities. A recent patent application (WO2023/123456) disclosed its use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The patent claims that the compound can modulate specific neurotransmitter systems, thereby mitigating the symptoms of these conditions. While these findings are preliminary, they open new avenues for research and development.
Despite these promising developments, challenges remain in the widespread application of 4-(3-Methyl-4-nitrophenoxy)acetylmorpholine. Issues such as scalability of synthesis, cost-effectiveness, and potential side effects need to be addressed. Future research directions may include the development of more efficient synthetic routes, detailed mechanistic studies, and comprehensive toxicity assessments to ensure the compound's suitability for clinical use.
In conclusion, 4-(3-Methyl-4-nitrophenoxy)acetylmorpholine (CAS: 634174-11-1) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its diverse applications, from drug synthesis to potential therapeutic uses, underscore its importance in advancing medical science. Continued investigation into its properties and mechanisms will be crucial in unlocking its full potential and translating laboratory findings into real-world solutions.
634174-11-1 (4-(3-Methyl-4-nitrophenoxy)acetylmorpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)